Penicillin V-d5
Penicillin V-d5
Antibacterial.
A deuterated labelled Penicillin which was the first antibiotic to be used medically.
A deuterated labelled Penicillin which was the first antibiotic to be used medically.
Brand Name:
Vulcanchem
CAS No.:
1356837-87-0
VCID:
VC0196661
InChI:
InChI=1S/C16H18N2O5S/c1-16(2)12(15(21)22)18-13(20)11(14(18)24-16)17-10(19)8-23-9-6-4-3-5-7-9/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22)/t11-,12+,14-/m1/s1/i3D,4D,5D,6D,7D
SMILES:
CC1(C(N2C(S1)C(C2=O)NC(=O)COC3=CC=CC=C3)C(=O)O)C
Molecular Formula:
C16H13N2O5SD5
Molecular Weight:
355.43
Penicillin V-d5
CAS No.: 1356837-87-0
Labelled Products
Cat. No.: VC0196661
Molecular Formula: C16H13N2O5SD5
Molecular Weight: 355.43
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | Antibacterial. A deuterated labelled Penicillin which was the first antibiotic to be used medically. |
|---|---|
| CAS No. | 1356837-87-0 |
| Molecular Formula | C16H13N2O5SD5 |
| Molecular Weight | 355.43 |
| IUPAC Name | (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[[2-(2,3,4,5,6-pentadeuteriophenoxy)acetyl]amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H18N2O5S/c1-16(2)12(15(21)22)18-13(20)11(14(18)24-16)17-10(19)8-23-9-6-4-3-5-7-9/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22)/t11-,12+,14-/m1/s1/i3D,4D,5D,6D,7D |
| SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)COC3=CC=CC=C3)C(=O)O)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume